Cas no 2138235-49-9 (2-(butan-2-yl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 2-(butan-2-yl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2138235-49-9
• MF: C₁₁H₁₂F₃N₃O
• MW: 259.227692604065
• CID: 6157224
• PubChem ID: 165478546
• Update Time: 2025-05-21

2-(butan-2-yl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-yl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol
• EN300-1077873
• 2-(butan-2-yl)-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• 2138235-49-9

• Inchi： 1S/C11H12F3N3O/c1-3-6(2)10-15-8-4-7(11(12,13)14)5-9(18)17(8)16-10/h4-6H,3H2,1-2H3,(H,15,16)
• InChI Key： XEAFMUQUVCQQIU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N2C(=C1)N=C(C(C)CC)N2)=O)(F)F

Computed Properties

• Exact Mass: 259.09324650g/mol
• Monoisotopic Mass: 259.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.7Ų

Additional information on 2-(butan-2-yl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol

Professional Introduction to Compound with CAS No. 2138235-49-9 and Product Name: 2-(butan-2-yl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol

The compound with the CAS number 2138235-49-9 and the product name 2-(butan-2-yl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol represents a significant advancement in the field of chemical and biomedical research. This heterocyclic compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical development and drug discovery. The presence of multiple functional groups, including a trifluoromethyl moiety and a butan-2-yl side chain, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of trifluoromethyl substituted compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures often enhances metabolic stability, bioavailability, and binding affinity to biological targets. In the case of 2-(butan-2-yl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol, the trifluoromethyl group is strategically positioned to interact with enzymes and receptors, potentially modulating their activity. This has led to its exploration as a lead compound in the development of novel therapeutic agents targeting various diseases.

The butan-2-yl side chain in the compound's structure adds another layer of complexity and functionality. This alkyl group can influence solubility, lipophilicity, and overall pharmacokinetic properties. Researchers have been particularly interested in how such structural modifications affect the compound's interaction with biological systems. Preliminary computational studies suggest that the butan-2-yl group may enhance binding stability by forming additional hydrophobic interactions with target proteins.

One of the most exciting aspects of this compound is its potential role in addressing unmet medical needs. The combination of a trifluoromethyl group and a butan-2-yl side chain creates a scaffold that is both structurally diverse and biologically relevant. This has prompted researchers to investigate its efficacy in preclinical models as a potential treatment for conditions such as inflammation, cancer, and infectious diseases. The triazoloapyridine core of the molecule is known for its ability to interact with various biological pathways, offering a rich area for structural optimization.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse pharmacological profiles. The 1,2,4-triazoloapyridine scaffold is particularly noteworthy for its versatility in drug design. Studies have demonstrated that modifications within this core structure can lead to compounds with enhanced potency and selectivity. The specific arrangement of functional groups in 2-(butan-2-yl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol makes it an intriguing candidate for further exploration.

The synthesis of this compound presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules on a scalable basis. Researchers have employed multi-step synthetic routes involving cyclization reactions and functional group transformations to construct the desired structure. These efforts have resulted in high yields and purity levels, enabling thorough characterization using spectroscopic techniques such as NMR and mass spectrometry.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity. This includes in vitro assays to assess interaction with target enzymes and receptors, as well as cell-based assays to evaluate cytotoxicity and efficacy. The results from these studies provide valuable insights into the compound's potential therapeutic applications. For instance, preliminary data suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways.

The development of novel drugs is often a lengthy process involving multiple stages of testing and optimization. However, compounds like 2-(butan-2-yl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol offer hope by providing new starting points for drug discovery efforts. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify promising derivatives with improved properties. This iterative approach accelerates the discovery pipeline and increases the likelihood of identifying effective therapeutic agents.

In conclusion,2-(butan-2-yl)-7-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol represents a significant advancement in chemical and biomedical research. Its unique structural features make it a valuable candidate for further investigation as a potential therapeutic agent. With ongoing research focused on optimizing its properties and exploring new applications, this compound holds promise for addressing various medical challenges in the future.